5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0905211
InChI:
InChI=1S/C21H20BrN3O4S/c1-12-3-4-17(13(2)9-12)25-19(27)15(18(26)23-21(25)30)10-14-11-16(22)20(29-14)24-5-7-28-8-6-24/h3-4,9-11H,5-8H2,1-2H3,(H,23,26,30)/b15-10+
SMILES:
CC1=CC(=C(C=C1)N2C(=O)C(=CC3=CC(=C(O3)N4CCOCC4)Br)C(=O)NC2=S)C
Molecular Formula:
C21H20BrN3O4S
Molecular Weight:
490.4 g/mol
5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
CAS No.:
Cat. No.: VC0905211
Molecular Formula: C21H20BrN3O4S
Molecular Weight: 490.4 g/mol
* For research use only. Not for human or veterinary use.
![5-{[4-bromo-5-(4-morpholinyl)-2-furyl]methylene}-1-(2,4-dimethylphenyl)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C21H20BrN3O4S |
|---|---|
| Molecular Weight | 490.4 g/mol |
| IUPAC Name | (5E)-5-[(4-bromo-5-morpholin-4-ylfuran-2-yl)methylidene]-1-(2,4-dimethylphenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C21H20BrN3O4S/c1-12-3-4-17(13(2)9-12)25-19(27)15(18(26)23-21(25)30)10-14-11-16(22)20(29-14)24-5-7-28-8-6-24/h3-4,9-11H,5-8H2,1-2H3,(H,23,26,30)/b15-10+ |
| Standard InChI Key | AAVBPWDVBYWZHI-XNTDXEJSSA-N |
| Isomeric SMILES | CC1=CC(=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(O3)N4CCOCC4)Br)/C(=O)NC2=S)C |
| SMILES | CC1=CC(=C(C=C1)N2C(=O)C(=CC3=CC(=C(O3)N4CCOCC4)Br)C(=O)NC2=S)C |
| Canonical SMILES | CC1=CC(=C(C=C1)N2C(=O)C(=CC3=CC(=C(O3)N4CCOCC4)Br)C(=O)NC2=S)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator